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Compound of Interest

3-(Diphenylphosphino)propionic
Compound Name: d
aci

cat. No.: B1598683

3-(Diphenylphosphino)propionic acid (DPPPA), also known as (2-
Carboxyethyl)diphenylphosphine, is a bifunctional organophosphorus compound that has
carved out a significant niche in the landscape of medicinal chemistry.[1] Its molecular
architecture, featuring both a nucleophilic tertiary phosphine and a versatile carboxylic acid,
allows it to act as a powerful molecular bridge and a modulator of chemical reactivity. This
unique duality makes it an indispensable tool for drug discovery professionals, enabling
sophisticated applications ranging from the synthesis of complex active pharmaceutical
ingredients (APIs) to the construction of targeted bioconjugates.

The diphenylphosphine group provides a soft Lewis basic site, renowned for its ability to
coordinate with transition metals and to participate in unique bioorthogonal reactions. The
propionic acid moiety offers a classic handle for covalent modification, primarily through the
formation of stable amide bonds with biomolecules. This guide provides a detailed exploration
of the core applications of DPPPA, complete with field-proven protocols and the scientific
rationale behind its use.

Table 1: Physicochemical Properties of 3-(Diphenylphosphino)propionic Acid
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Property Value Reference(s)
CAS Number 2848-01-3 [1]

Molecular Formula C15H1502P [2]

Molecular Weight 258.25 g/mol [2]
Appearance White to off-white solid [3]

Melting Point 130-134 °C

| Key Functional Groups | Tertiary Phosphine, Carboxylic Acid | |

Caption: Structure of 3-(Diphenylphosphino)propionic acid (DPPPA).

Application 1: A Versatile Ligand in Transition Metal
Catalysis

The synthesis of complex organic molecules, which form the backbone of modern
pharmaceuticals, heavily relies on transition metal catalysis.[4][5] Palladium-catalyzed cross-
coupling reactions, such as the Suzuki-Miyaura, Heck, and Sonogashira couplings, are
fundamental for constructing the carbon-carbon and carbon-heteroatom bonds prevalent in
APIs.[5][6] The efficacy of these reactions is critically dependent on the choice of ligand bound
to the metal center.[7][8]

Phosphine ligands, like the diphenylphosphine moiety in DPPPA, are among the most
important in homogeneous catalysis.[9] They play a crucial role by:

e Modulating Electronic Properties: The electron-donating nature of the phosphine increases
the electron density on the palladium center, which promotes the crucial oxidative addition
step in the catalytic cycle.

e Controlling Steric Environment: The bulky phenyl groups create a specific steric environment
around the metal, influencing the selectivity of the reaction and stabilizing reactive
intermediates.[7]
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» Enhancing Solubility and Stability: The overall ligand structure improves the solubility and
stability of the catalyst complex in organic solvents.[7]

DPPPA is listed as a suitable ligand for a wide range of cross-coupling reactions, including
Suzuki-Miyaura, Heck, and Sonogashira couplings. It is also used in the preparation of rhodium

catalysts for hydroformylation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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